ethyl 4-[({[5-(cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(cyclohexylmethyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H30N4O3S/c1-3-26-19(14-16-8-6-5-7-9-16)24-25-22(26)30-15-20(27)23-18-12-10-17(11-13-18)21(28)29-4-2/h10-13,16H,3-9,14-15H2,1-2H3,(H,23,27)
• InChI Key: BIDLPWDTLARLBP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OCC)CC3CCCCC3
• Molecular Formula: C22H30N4O3S
• Molecular Weight: 430.6 g/mol

Description

Ethyl 4-[({[5-(cyclohexylmethyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C22H30N4O3S and its molecular weight is 430.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.20386201 g/mol and the complexity rating of the compound is 551. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Characterization

Several studies have been conducted on the synthesis of triazoles and related heterocyclic compounds, which show potential in various chemical applications, including serving as precursors for further chemical modifications or as part of studies into their psychotropic, antiplatelet, and antimicrobial activities.

• Psychotropic Activity Studies : Grigoryan et al. (2011) described the synthesis of compounds from ethyl 2-cyano-3-cyclohexyl-3-methyl-4-phenylbutanoate, leading to derivatives with potential psychotropic activities (Grigoryan et al., 2011).
• Antimicrobial Agent Development : Desai et al. (2007) explored the synthesis of quinazolines with potential as antimicrobial agents, highlighting the chemical versatility and application of these compounds in developing treatments against bacterial and fungal infections (Desai et al., 2007).
• Cytotoxic Evaluation for Cancer Research : El-Deen et al. (2016) synthesized hexahydroquinoline derivatives containing benzofuran moiety and evaluated them for cytotoxic activities against hepatocellular carcinoma cell lines, showing the potential of these compounds in cancer research (El-Deen et al., 2016).

Structural and Biological Activity Studies

Research into the structural aspects and biological activities of similar compounds has led to insights into their potential therapeutic applications.

• Antiplatelet Activity : Chen et al. (2008) investigated derivatives of ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate for their selective anti-PAR4 activity, demonstrating the role these compounds could play in developing novel antiplatelet drug candidates (Chen et al., 2008).
• Anticancer Evaluation : Bekircan et al. (2008) synthesized new derivatives of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one and evaluated them for anticancer activity against various cancer types, illustrating the potential of these compounds in cancer treatment strategies (Bekircan et al., 2008).